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Compound of Interest

Compound Name: Bodipy 558/568 C12

Cat. No.: B606313

Technical Support Center: BODIPY™ 558/568
Cl2

This technical support guide provides detailed information, frequently asked questions (FAQS),
and troubleshooting advice for the use of BODIPY™ 558/568 C12, a fluorescent fatty acid
analog used for staining lipid droplets in cellular imaging experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the solubility of BODIPY™ 558/568 C12 in common laboratory solvents?

Al: BODIPY™ 558/568 C12 is a lipophilic molecule and is generally soluble in organic
solvents. It is sparingly soluble in agueous solutions. For optimal results, we recommend using
anhydrous DMSO or ethanol to prepare stock solutions.[1][2] The solubility in various solvents
is summarized in the table below.

Q2: How should | prepare a stock solution of BODIPY™ 558/568 C12?

A2: To prepare a stock solution, dissolve BODIPY ™ 558/568 C12 in high-quality, anhydrous
DMSO.[3][4] A common stock solution concentration is 1 mM to 10 mM. For instance, to
prepare a 10 mM stock solution, you can dissolve 1 mg of the powdered dye in 382 pL of
DMSO.[3] For detailed, step-by-step instructions, please refer to the Experimental Protocols
section.
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Q3: How should I store the powdered dye and the stock solution?

A3: The powdered form of BODIPY™ 558/568 C12 should be stored at -20°C, protected from
light. The stock solution in DMSO should also be stored at -20°C or -80°C, aliquoted to avoid
repeated freeze-thaw cycles, and protected from light.[3][5]

Q4: What are the excitation and emission maxima for BODIPY™ 558/568 C12?

A4: The approximate excitation and emission maxima for BODIPY™ 558/568 C12 are 558 nm
and 568 nm, respectively.[3][6][7]
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving the Dye

The solvent may not be of high
enough quality (e.g., contains

water).

Use high-quality, anhydrous
DMSO. Sonication may also

aid in dissolution.[8]

The concentration is too high.

Try preparing a more dilute

stock solution (e.g., 1 mM).

Precipitation of the Dye in
Working Solution

The final concentration of
DMSO in the aqueous working

solution is too high.

Ensure the final concentration
of DMSO in your working
solution is low enough to not
cause precipitation. Typically,
this is less than 1%.

The working solution was

stored improperly.

Prepare fresh working solution
for each experiment from the

frozen stock solution.

Weak or No Fluorescence

Signal

The dye concentration is too

low.

Optimize the working
concentration. A typical range
is 1-2 UM, but can be up to 80
UM depending on the cell type
and application.[1][9]

The imaging settings are

incorrect.

Ensure you are using the
correct filter sets for the
excitation and emission
wavelengths of BODIPY™
558/568 C12 (EX/Em:
~558/568 nm).

The dye has degraded.

Ensure proper storage of the
stock solution (protected from
light, avoid freeze-thaw
cycles). Use a fresh aliquot of

the stock solution.

High Background Staining

The working concentration of

the dye is too high.

Reduce the concentration of

the dye in the working solution.
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Increase the number and
) duration of washes with
Inadequate washing after ]
o phosphate-buffered saline
staining. _ _ _
(PBS) after incubation with the

dye.

Quantitative Data Summary

Table 1: Physical and Chemical Properties of BODIPY™ 558/568 C12

Property Value
Molecular Weight 472.4 g/mol [6]
Excitation Maximum 558 nm[3][6][7]
Emission Maximum 568 nm[3][6][7]
Appearance Qil[6]

Table 2: Recommended Solvents for Stock Solution Preparation

Solvent Recommended Notes

Anhydrous DMSO is preferred.

Dimethyl Sulfoxide (DMSO) Yes
[31141[6][7][10]
Dimethylformamide (DMF) Yes [6][7]
Ethanol Yes [1]
Water No Sparingly soluble.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of BODIPY™ 558/568 C12 in DMSO

o Equilibration: Allow the vial of powdered BODIPY™ 558/568 C12 to warm to room
temperature before opening to prevent moisture condensation.
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e Solvent Addition: Add 382 pL of high-quality, anhydrous DMSO to 1 mg of the BODIPY™
558/568 C12 powder.[3]

» Dissolution: Vortex the solution thoroughly until all the dye is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes in amber or foil-wrapped
tubes to protect from light. Store the aliquots at -20°C or -80°C.[3][5]

Visual Workflow
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Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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